Cas no 428452-49-7 (3-Amino-2,2-difluoropropanoic Acid)

• Product Name: 3-Amino-2,2-difluoropropanoic Acid
• CAS No: 428452-49-7
• MF: C₃H₅F₂NO₂
• MW: 125.074107885361
• MDL: MFCD05864327
• CID: 1005932
• PubChem ID: 2756405
• Update Time: 2025-05-22

3-Amino-2,2-difluoropropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2,2-difluoropropanoic Acid
• 3-Amino-2,2-difluoropropionic acid
• 3-AMINO-2,2-DIFLUORO-PROPIONIC ACID
• MFCD05864327
• 428452-49-7
• DB-070359
• 2,2-difluoro-3-aminopropionic acid
• SY029532
• EN300-112954
• AKOS006346747
• 3-amino-2,2-difluoropropanoicacid
• SCHEMBL290961
• AC6133
• DTXSID701297687
• CS-0089610
• CS-16126
• 3-AMINO-2,2-DIFLUORO-PROPIONIC ACID HCL

• MDL： MFCD05864327
• Inchi： 1S/C3H5F2NO2/c4-3(5,1-6)2(7)8/h1,6H2,(H,7,8)
• InChI Key： OEXAUVBPMONLBF-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CN)F

Computed Properties

• Exact Mass: 125.02883473g/mol
• Monoisotopic Mass: 125.02883473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-2,2-difluoropropanoic Acid

3-Amino-2,2-Difluoropropanoic Acid: A Comprehensive Overview

3-Amino-2,2-difluoropropanoic acid (CAS No. 428452-49-7) is a unique organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its distinctive structure, which includes a fluorinated propanoic acid backbone and an amino group at the third position. The presence of two fluorine atoms on the second carbon introduces unique electronic and steric properties, making it a valuable molecule for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-amino-2,2-difluoropropanoic acid. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel route involving fluorination reactions under mild conditions, which significantly reduced the production costs and environmental impact. This development has paved the way for large-scale production of this compound for industrial applications.

The chemical structure of 3-amino-2,2-difluoropropanoic acid plays a pivotal role in its reactivity and functionality. The amino group (-NH₂) at the third position imparts nucleophilic properties, while the two fluorine atoms on the second carbon introduce electron-withdrawing effects. These characteristics make the compound highly versatile in chemical transformations. For example, it can act as a building block in peptide synthesis or serve as a precursor for more complex fluorinated molecules.

One of the most promising applications of 3-amino-2,2-difluoropropanoic acid lies in drug discovery. Fluorinated compounds are known for their enhanced bioavailability and stability in biological systems. Recent studies have highlighted its potential as a lead compound in developing novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders. For instance, researchers at Stanford University reported that derivatives of this compound exhibited potent inhibitory activity against specific enzymes involved in tumor growth.

In addition to its pharmaceutical applications, 3-amino-2,2-difluoropropanoic acid has found utility in materials science. Its ability to form stable amide bonds makes it an ideal candidate for synthesizing advanced polymers and coatings with tailored properties. A team at MIT recently developed a biodegradable polymer using this compound as a monomer, demonstrating exceptional mechanical strength and biocompatibility. Such innovations underscore its potential in creating sustainable materials for biomedical devices and environmental applications.

The toxicological profile of 3-amino-2,2-difluoropropanoic acid has also been extensively studied to ensure its safe use in various applications. Regulatory agencies have conducted thorough evaluations to assess its potential risks to human health and the environment. According to recent reports from the European Chemicals Agency (ECHA), the compound exhibits low toxicity when handled under recommended conditions. These findings provide reassurance for its use in industrial settings.

Looking ahead, ongoing research is focused on expanding the functionalization options for 3-amino-2,2-difluoropropanoic acid to unlock new possibilities across diverse industries. Collaborative efforts between academia and industry are expected to drive further innovations, particularly in areas such as green chemistry and personalized medicine.

In conclusion, 3-amino-2,2-difluoropropanoic acid (CAS No. 428452-49-7) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical properties continue to inspire groundbreaking research, positioning it as a key player in advancing modern science and technology.